Cas no 537667-60-0 (4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol)

• Product Name: 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
• CAS No: 537667-60-0
• MF: C₁₂H₉BrN₆O
• MW: 333.143460035324
• CID: 6356086
• PubChem ID: 135657712
• Update Time: 2025-07-17

4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
• TDR77236
• F0578-0177
• SR-01000007364-1
• 4-bromo-2-[(E)-(7H-purin-6-ylhydrazinylidene)methyl]phenol
• AB00668673-01
• AKOS005652189
• CHEMBL2093196
• 4-bromo-2-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol
• 537667-60-0
• (E)-2-((2-(9H-purin-6-yl)hydrazono)methyl)-4-bromophenol
• SR-01000007364

• Inchi： 1S/C12H9BrN6O/c13-8-1-2-9(20)7(3-8)4-18-19-12-10-11(15-5-14-10)16-6-17-12/h1-6,20H,(H2,14,15,16,17,19)/b18-4+
• InChI Key： JBHCSUZQNIVOCG-JJPRUIFNSA-N
• SMILES： BrC1C=CC(=C(/C=N/NC2=C3C(=NC=N2)N=CN3)C=1)O

Computed Properties

• Exact Mass: 332.00212g/mol
• Monoisotopic Mass: 332.00212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol

Research Briefing on 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol (CAS: 537667-60-0)

In recent years, the compound 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol (CAS: 537667-60-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

The compound is characterized by a hydrazone linkage connecting a purine moiety to a brominated phenolic ring, which imparts distinct chemical and pharmacological properties. Recent studies have explored its role as a modulator of various biological targets, including kinases and other enzymes involved in signal transduction pathways. The presence of the purine scaffold, a common pharmacophore in many FDA-approved drugs, further enhances its relevance in medicinal chemistry.

One of the key advancements in the study of this compound is its synthesis and structural optimization. Researchers have developed efficient synthetic routes to produce 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol with high purity and yield. These methods often involve condensation reactions between 6-hydrazinopurine and appropriately substituted benzaldehyde derivatives, followed by purification using chromatographic techniques. The optimized synthesis protocols have enabled further exploration of its biological activities.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of cancer cell lines. Mechanistic investigations suggest that it may act by inhibiting key enzymes involved in cell proliferation, such as cyclin-dependent kinases (CDKs) and Aurora kinases. Additionally, its ability to induce apoptosis and cell cycle arrest has been documented in several preclinical models, highlighting its potential as an anticancer agent.

Beyond oncology, recent research has also explored the compound's potential in other therapeutic areas. For instance, its interaction with G-quadruplex DNA structures has been investigated, suggesting possible applications in targeting telomerase activity and genomic stability. Furthermore, preliminary studies indicate that derivatives of this compound may possess anti-inflammatory and antimicrobial properties, broadening its scope in drug development.

Despite these promising findings, challenges remain in the development of 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research is focused on optimizing these parameters to enhance its pharmacokinetic and pharmacodynamic profiles.

In conclusion, 4-bromo-2-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol represents a versatile scaffold with significant potential in chemical biology and drug discovery. Its unique structural features and broad-spectrum biological activities make it a valuable candidate for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its therapeutic potential in diverse disease contexts.